Cas no 887881-76-7 (3-{1,1'-biphenyl-4-amido}-N-(4-methylphenyl)-1-benzofuran-2-carboxamide)

3-{1,1'-Biphenyl-4-amido}-N-(4-methylphenyl)-1-benzofuran-2-carboxamide is a specialized organic compound featuring a benzofuran core functionalized with biphenyl and methylphenyl carboxamide groups. Its structural complexity offers potential utility in pharmaceutical and materials science research, particularly as an intermediate in the synthesis of bioactive molecules or advanced polymers. The biphenyl moiety enhances rigidity and π-conjugation, which may be advantageous in applications requiring precise molecular recognition or optoelectronic properties. The compound's amide linkages contribute to stability and hydrogen-bonding capacity, making it suitable for supramolecular chemistry or drug design. Its well-defined aromatic framework allows for further derivatization, providing flexibility in tailored synthetic pathways.
3-{1,1'-biphenyl-4-amido}-N-(4-methylphenyl)-1-benzofuran-2-carboxamide structure
887881-76-7 structure
Product Name:3-{1,1'-biphenyl-4-amido}-N-(4-methylphenyl)-1-benzofuran-2-carboxamide
CAS No:887881-76-7
MF:C29H22N2O3
MW:446.496587276459
CID:6472222
Update Time:2025-05-19

3-{1,1'-biphenyl-4-amido}-N-(4-methylphenyl)-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 3-{1,1'-biphenyl-4-amido}-N-(4-methylphenyl)-1-benzofuran-2-carboxamide
    • 2-Benzofurancarboxamide, 3-[([1,1'-biphenyl]-4-ylcarbonyl)amino]-N-(4-methylphenyl)-
    • Inchi: 1S/C29H22N2O3/c1-19-11-17-23(18-12-19)30-29(33)27-26(24-9-5-6-10-25(24)34-27)31-28(32)22-15-13-21(14-16-22)20-7-3-2-4-8-20/h2-18H,1H3,(H,30,33)(H,31,32)
    • InChI Key: HATFFYOLRIZRIB-UHFFFAOYSA-N
    • SMILES: O1C2=CC=CC=C2C(NC(C2=CC=C(C3=CC=CC=C3)C=C2)=O)=C1C(NC1=CC=C(C)C=C1)=O

Experimental Properties

  • Density: 1.291±0.06 g/cm3(Predicted)
  • Boiling Point: 532.9±50.0 °C(Predicted)
  • pka: 11.79±0.43(Predicted)

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Additional information on 3-{1,1'-biphenyl-4-amido}-N-(4-methylphenyl)-1-benzofuran-2-carboxamide

Comprehensive Overview of 3-{1,1'-Biphenyl-4-amido}-N-(4-methylphenyl)-1-benzofuran-2-carboxamide (CAS No. 887881-76-7)

The compound 3-{1,1'-biphenyl-4-amido}-N-(4-methylphenyl)-1-benzofuran-2-carboxamide (CAS No. 887881-76-7) is a highly specialized organic molecule with significant potential in pharmaceutical and material science applications. Its unique structure, featuring a benzofuran core linked to a biphenyl moiety and a methylphenyl group, makes it a subject of interest for researchers exploring novel drug candidates and advanced materials. The compound's carboxamide functionality further enhances its versatility, enabling interactions with biological targets or polymer matrices.

In recent years, the demand for benzofuran derivatives has surged due to their broad-spectrum bioactivity, including anti-inflammatory, antimicrobial, and anticancer properties. This aligns with the growing public interest in targeted drug delivery and precision medicine, topics frequently searched in academic and healthcare forums. The biphenyl segment of this compound is particularly noteworthy, as biphenyl-based structures are often investigated for their role in kinase inhibition—a hot topic in oncology research.

From a synthetic chemistry perspective, the CAS No. 887881-76-7 compound exemplifies modern structure-activity relationship (SAR) optimization strategies. Researchers are increasingly leveraging AI-driven molecular design (a trending search term) to predict how modifications to its amido or carboxamide groups could enhance binding affinity or solubility. Such computational approaches reduce trial-and-error experimentation, addressing the pharmaceutical industry's push for faster drug development cycles.

The compound's potential extends beyond therapeutics. Its aromatic stacking capability—enabled by the biphenyl and benzofuran systems—makes it a candidate for organic electronics, another high-traffic search area. Materials scientists are exploring similar structures for OLEDs and conductive polymers, where thermal stability and electron mobility are critical. This dual applicability in life sciences and advanced materials underscores its interdisciplinary value.

Quality control of 3-{1,1'-biphenyl-4-amido}-N-(4-methylphenyl)-1-benzofuran-2-carboxamide requires rigorous analytical validation, a concern frequently raised in GMP compliance discussions. Techniques like HPLC and LC-MS (commonly searched analytical methods) are essential to verify purity, especially given the compound's complex stereochemistry. Suppliers emphasizing batch-to-batch consistency—a key purchaser criterion—often highlight these protocols in product documentation.

Environmental and regulatory considerations are also paramount. While not classified as hazardous, the compound's biodegradability profile and green synthesis pathways (increasingly popular search queries) are being evaluated to align with sustainable chemistry initiatives. Researchers are investigating catalytic amidation methods to reduce waste generation during production—an approach resonating with industries adopting circular economy principles.

In conclusion, CAS No. 887881-76-7 represents a compelling case study in modern chemical innovation. Its structural complexity addresses multiple industry pain points, from drug discovery bottlenecks to materials performance gaps. As high-throughput screening and computational modeling continue to evolve (perennially searched techniques), this compound's derivatives may unlock breakthroughs in both medicine and technology, making it a watchlist molecule for R&D professionals worldwide.

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